Cas no 1209106-61-5 (N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• CAS No: 1209106-61-5
• MF: C₂₁H₂₂FN₃O₂
• MW: 367.41668844223
• CID: 5472687
• PubChem ID: 45529535
• Update Time: 2025-05-21

N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F5069-0344
• 1209106-61-5
• N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxypyrazole-3-carboxamide

• Inchi： 1S/C21H22FN3O2/c1-3-13-27-19-14-25(18-11-7-16(22)8-12-18)24-20(19)21(26)23-17-9-5-15(4-2)6-10-17/h5-12,14H,3-4,13H2,1-2H3,(H,23,26)
• InChI Key： LKZYRNAPGRZHRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC(=CC=2)CC)=O)=N1)OCCC

Computed Properties

• Exact Mass: 367.16960512g/mol
• Monoisotopic Mass: 367.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide

Introduction to N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1209106-61-5)

N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1209106-61-5, represents a novel class of molecules with potential applications in the development of therapeutic agents. The unique structural features of this molecule, including its pyrazole core and various substituents, make it an intriguing subject for further research and development.

The pyrazole scaffold is a well-known heterocyclic system that has been extensively studied for its biological activity. Pyrazoles exhibit a wide range of pharmacological properties, making them valuable scaffolds for drug discovery. In particular, the 1H-pyrazole derivative is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of both 4-ethylphenyl and 4-fluorophenyl substituents in the molecule enhances its binding affinity and selectivity, which are critical factors in drug design.

The propoxy group at the 4-position of the pyrazole ring adds another layer of complexity to the molecule's structure. This substituent not only influences the electronic properties of the molecule but also plays a crucial role in determining its solubility and metabolic stability. These characteristics are essential for ensuring that the compound can be effectively administered and utilized in therapeutic settings.

In recent years, there has been a growing interest in developing new drugs that target inflammation and immune responses. Pyrazole derivatives have shown promise in this area due to their ability to modulate various inflammatory pathways. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory process.

The introduction of fluorine atoms into organic molecules is a common strategy used to enhance their bioavailability and metabolic stability. In N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide, the fluorine atom at the 4-position of one of the phenyl rings contributes to these desirable properties. Fluorinated compounds often exhibit improved pharmacokinetic profiles, which can lead to better therapeutic outcomes.

Recent research has also highlighted the potential of this compound in addressing neurological disorders. The pyrazole core has been shown to interact with neurotransmitter receptors, suggesting that it may have effects on brain function. Furthermore, the combination of 4-ethylphenyl, 4-fluorophenyl, and propoxy groups may fine-tune the compound's interaction with specific neural targets, making it a candidate for further investigation in this field.

The synthesis of N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-(4-fluorophenyl)pyrazole-3-carboxylic acid, which is then functionalized with ethyl groups and propoxy groups to yield the desired product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to achieve higher efficiencies and selectivities.

Evaluation of the biological activity of this compound is crucial for determining its potential as a therapeutic agent. In vitro assays are commonly used to assess its interaction with various biological targets, including enzymes and receptors. Additionally, in vivo studies can provide insights into its pharmacokinetic properties and potential side effects. These studies are essential for guiding further development and ensuring that the compound is safe and effective for clinical use.

The structural diversity offered by N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide makes it a valuable tool for drug discovery. By modifying different parts of its structure, researchers can explore new pharmacological profiles and optimize its properties for specific therapeutic applications. The combination of computational modeling and experimental validation will be instrumental in uncovering the full potential of this compound.

In conclusion, N-(4-ethylphenyl)-1-(4-fluorophenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1209106-61-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in pharmaceutical chemistry and medicinal biology. As our understanding of its properties continues to grow, this compound holds great promise for contributing to advancements in drug development.